Development and field testing of a miniaturized sampling system for simultaneous sampling of vapours and droplets†
Environmental Science: Processes & Impacts Pub Date: 2014-12-09 DOI: 10.1039/C4EM00602J
Abstract
The sampling of semi volatiles (SV) in workplaces may lead to different results as measurements may be affected by sampling bias. The new European Standard EN 13936 defines “semi-volatiles” as substances with vapour pressures in the range between 0.001 and 100 Pa at room temperature. EN 13936 regulates the basic requirements for SV compounds that can occur as vapour and particle at the same time. Vapour and particles shall not be sampled separately and particles have to be sampled as inhalable fraction. Following EN 13936, the Institute for Occupational Safety and Health (Institut für Arbeitsschutz – IFA) has developed a miniaturized droplet–vapour sampler (GGP-Mini) which is designed to sample the inhalable aerosol fraction at low flow rates. The GGP-Mini uses 13 mm filters for particle sampling combined with adsorption tubes for vapour sampling. Laboratory tests were performed on 11 polar and non-polar compounds in a boiling point range from 188 °C to 318 °C. The substances were spiked directly on the filter followed by aspiration of 40 litres of air. Substances with boiling points below 230 °C were almost completely evaporated. Substances with boiling points above 230 °C up to 300 °C were found on both filter and charcoal tube. Lower-volatile compounds remained almost completely on the filter. For polar substances, the atmospheric humidity had a considerable influence upon the distribution of the liquid and vaporous components. A strong influence of the sampling temperature was found in the range from 0 °C to 50 °C. Droplet–vapour mixtures of n-hexadecane and diethylene glycol with droplet sizes between 1 μm and 4 μm were generated in a flow tube to verify the laboratory results. The aerosol concentrations were analysed on-line with a particle sizer and a flame ionisation detector, while parallel off-line samples were taken with the GGP-Mini. Evaporation losses from filters could be studied by comparing the on-line with off-line measurements. All sampling simulations, both spiking and tests on a droplet aerosol, have shown that the distribution between vapour and droplets is not constant and influenced e. g. by volatility, concentration, temperature and humidity. Only the sum of vapour and droplets constitutes a reproducible result.
![Graphical abstract: Development and field testing of a miniaturized sampling system for simultaneous sampling of vapours and droplets](http://scimg.chem960.com/usr/1/C4EM00602J.jpg)
Recommended Literature
- [1] Analysis of chlorinated hydrocarbons in gas phase using a portable membrane inlet mass spectrometer
- [2] Front cover
- [3] Reproducibility and transferability of topological data: experimental charge density study of two modifications of l-alanyl-l-tyrosyl-l-alanine†
- [4] A binder-free electrode architecture design for lithium–sulfur batteries: a review
- [5] Development of an antibody-based biosensor for determination of factor VIII using horseradish peroxidase labelled anti-factor VIII antibody
- [6] Continuous synthesis of Zn2Al–CO3 layered double hydroxides: a comparison of bench, pilot and industrial scale syntheses†
- [7] Determination of polyoxyethylene alkylphenyl ether non-ionic surfactants in waters
- [8] Crosslinked hybrid membranes based on sulfonated poly(ether ether ketone)/γ-methacryloxypropyltrimethoxysilane/phosphotungstic acid by an in situ sol–gel process for direct methanolfuelcells
- [9] Asymmetric organocatalyzed reaction sequence of 2-hydroxy cinnamaldehydes and acyclic N-sulfonyl ketimines to construct diverse chiral bridged polycyclic aminals†
- [10] Copper-catalyzed cyanothiolation to incorporate a sulfur-substituted quaternary carbon center†
![Environmental Science: Processes & Impacts](https://scimg.chem960.com/usr/1/EM024001.jpg)
Journal Name:Environmental Science: Processes & Impacts
Research Products
-
CAS no.: 111900-32-4
-
CAS no.: 1623-99-0